Cas no 25391-55-3 (3-Iodo-5-nitropyridine)

3-Iodo-5-nitropyridine is a halogenated nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—an iodine substituent at the 3-position and a nitro group at the 5-position—make it a valuable building block for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the introduction of pyridine scaffolds into complex molecules. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution, facilitating further functionalization. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and materials science due to its stability and predictable reactivity under controlled conditions. Proper handling is advised due to its potential sensitivity to light and heat.

3-Iodo-5-nitropyridine structure

Product Name:3-Iodo-5-nitropyridine

CAS No:25391-55-3

MF:C₅H₃IN₂O₂

MW:249.9939930439

CID:2932022

PubChem ID:23436829

Update Time:2025-06-07

3-Iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 25391-55-3
- SCHEMBL3607175
- 890-076-9
- 3-iodo-5-nitropyridine
- ABA39155
- 3-Iodo-5-nitropyridine
- Inchi： 1S/C5H3IN2O2/c6-4-1-5(8(9)10)3-7-2-4/h1-3H
- InChI Key： HDZLPAJJGVYASR-UHFFFAOYSA-N
- SMILES： IC1=CN=CC(=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 249.92392Da
Monoisotopic Mass: 249.92392Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 58.7Å²

3-Iodo-5-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029192717-5g	3-Iodo-5-nitropyridine	25391-55-3	97%	5g	$2070.30	2023-09-02
Alichem	A029192717-10g	3-Iodo-5-nitropyridine	25391-55-3	97%	10g	$2787.20	2023-09-02
Alichem	A029192717-25g	3-Iodo-5-nitropyridine	25391-55-3	97%	25g	$4643.10	2023-09-02